Cas no 3484-35-3 (5-Methylindolin-2-one)

• Product Name: 5-Methylindolin-2-one
• CAS No: 3484-35-3
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD02379906
• CID: 304226
• PubChem ID: 5325716
• Update Time: 2025-04-19

5-Methylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-5-methyl-
• 5-Methoxy-1H-indole
• 5-METHOXYINDOLE
• 5-methyl-1,3-dihydroindol-2-one
• 5-Methyl-2-oxyindole
• 5-METHYLOXINDOLE
• 6-Methylisoindolin-1-one
• 2H-Indol-2-one,1,3-dihydro-5-methyl
• 5-methyl-1,3-dihydro-2H-indol-2-one
• 5-methyl-1,3-dihydro-indol-2-one
• 5-methyl-2-indolinone
• 5-methyl-2-oxindole
• 5-methyl-indolin-2-one
• 5-methyl-2,3-dihydro-1H-indol-2-one
• 2H-Indol-2-one, 1,3-dihydro-5-methyl-
• PubChem8314
• 5-Methylindoline-2-one
• HXQDSHSATAEREW-UHFFFAOYSA-N
• BBL001497
• STK895621
• Q-102639
• SCHEMBL433708
• SB36762
• MFCD02379906
• DTXSID00416041
• EN300-1244692
• AKOS000360004
• DS-16735
• 3484-35-3
• AMY11866
• CS-0005465
• InChI=1/C9H9NO/c1-6-2-3-8-7(4-6)5-9(11)10-8/h2-4H,5H2,1H3,(H,10,11
• FT-0650349

• MDL： MFCD02379906
• Inchi： 1S/C9H9NO/c1-6-2-3-8-7(4-6)5-9(11)10-8/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： HXQDSHSATAEREW-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C)C=CC=2N1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.169 g/cm3
• Melting Point: 52-55 °C(lit.)
• Boiling Point: 311.9℃ at 760 mmHg
• Flash Point: 109.2ºC
• Refractive Index: 1.575
• PSA: 29.10000
• LogP: 1.62760

5-Methylindolin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8
• RTECS：NL9500000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines